Cas no 193902-62-4 (methyl 1-(2-tert-butoxy-2-oxoethyl)piperidine-4-carboxylate)

• Product Name: methyl 1-(2-tert-butoxy-2-oxoethyl)piperidine-4-carboxylate
• CAS No: 193902-62-4
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 2126375
• PubChem ID: 53742937
• Update Time: 2025-04-21

methyl 1-(2-tert-butoxy-2-oxoethyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(2-tert-butoxy-2-oxoethyl)piperidine-4-carboxylate
• CVXJSOLMRFBDRY-UHFFFAOYSA-N
• 193902-62-4
• 1-tert-butoxycarbonylmethyl-piperidine-4-carboxylic acid methyl ester
• AKOS009045137
• DB-343184
• SCHEMBL8140909

• Inchi： 1S/C13H23NO4/c1-13(2,3)18-11(15)9-14-7-5-10(6-8-14)12(16)17-4/h10H,5-9H2,1-4H3
• InChI Key： CVXJSOLMRFBDRY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CN1CCC(C(=O)OC)CC1)=O

Computed Properties

• Exact Mass: 257.16270821Da
• Monoisotopic Mass: 257.16270821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8Ų